Cas no 1268091-33-3 (2-Isopropyloxazole-5-carboxylic acid)
2-Isopropyloxazole-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-isopropyloxazole-5-carboxylic acid
- 2-Isopropyloxazole-5-carboxylic acid
-
- MDL: MFCD19347156
- Inchi: 1S/C7H9NO3/c1-4(2)6-8-3-5(11-6)7(9)10/h3-4H,1-2H3,(H,9,10)
- InChI Key: ZPTYDLTXNMSBFK-UHFFFAOYSA-N
- SMILES: O1C(C(=O)O)=CN=C1C(C)C
Computed Properties
- Exact Mass: 155.058243149g/mol
- Monoisotopic Mass: 155.058243149g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 158
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 63.3
2-Isopropyloxazole-5-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B231605-10mg |
2-isopropyloxazole-5-carboxylic acid |
1268091-33-3 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B231605-50mg |
2-isopropyloxazole-5-carboxylic acid |
1268091-33-3 | 50mg |
$ 185.00 | 2022-06-07 | ||
| TRC | B231605-100mg |
2-isopropyloxazole-5-carboxylic acid |
1268091-33-3 | 100mg |
$ 275.00 | 2022-06-07 | ||
| Enamine | EN300-2968175-1g |
2-(propan-2-yl)-1,3-oxazole-5-carboxylic acid |
1268091-33-3 | 95% | 1g |
$398.0 | 2023-09-06 | |
| Enamine | EN300-2968175-5g |
2-(propan-2-yl)-1,3-oxazole-5-carboxylic acid |
1268091-33-3 | 95% | 5g |
$1157.0 | 2023-09-06 | |
| Enamine | EN300-2968175-10g |
2-(propan-2-yl)-1,3-oxazole-5-carboxylic acid |
1268091-33-3 | 95% | 10g |
$1716.0 | 2023-09-06 | |
| Enamine | EN300-2968175-0.05g |
2-(propan-2-yl)-1,3-oxazole-5-carboxylic acid |
1268091-33-3 | 95.0% | 0.05g |
$73.0 | 2025-03-19 | |
| Enamine | EN300-2968175-0.1g |
2-(propan-2-yl)-1,3-oxazole-5-carboxylic acid |
1268091-33-3 | 95.0% | 0.1g |
$109.0 | 2025-03-19 | |
| Enamine | EN300-2968175-0.25g |
2-(propan-2-yl)-1,3-oxazole-5-carboxylic acid |
1268091-33-3 | 95.0% | 0.25g |
$156.0 | 2025-03-19 | |
| Enamine | EN300-2968175-0.5g |
2-(propan-2-yl)-1,3-oxazole-5-carboxylic acid |
1268091-33-3 | 95.0% | 0.5g |
$299.0 | 2025-03-19 |
2-Isopropyloxazole-5-carboxylic acid Related Literature
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
Additional information on 2-Isopropyloxazole-5-carboxylic acid
Research Brief on 2-Isopropyloxazole-5-carboxylic acid (CAS: 1268091-33-3): Recent Advances and Applications in Chemical Biology and Pharmaceutical Sciences
2-Isopropyloxazole-5-carboxylic acid (CAS: 1268091-33-3) has emerged as a structurally unique heterocyclic compound with significant potential in medicinal chemistry and drug discovery. Recent studies have highlighted its role as a versatile building block for the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and anti-inflammatory agents. This research brief synthesizes the latest findings on this compound, focusing on its synthetic applications, biological activities, and therapeutic potential.
A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 2-Isopropyloxazole-5-carboxylic acid as a key intermediate in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The oxazole ring system, combined with the isopropyl substitution at the 2-position, was found to confer optimal binding affinity and selectivity when incorporated into inhibitor scaffolds. Researchers reported that derivatives containing this moiety showed improved pharmacokinetic properties compared to earlier generation inhibitors.
In the field of anti-inflammatory drug development, 2-Isopropyloxazole-5-carboxylic acid has been investigated as a core structure for modulating NLRP3 inflammasome activity. A recent Nature Communications paper (2024) described its incorporation into hybrid molecules that effectively suppressed pro-inflammatory cytokine release in macrophage models, with lead compounds showing nanomolar potency in cellular assays. The carboxylic acid functionality was identified as critical for target engagement through hydrogen bonding interactions.
The compound's synthetic accessibility has been enhanced through recent methodological advances. A 2024 Organic Letters publication detailed a novel palladium-catalyzed coupling protocol that enables efficient derivatization at the 4-position of the oxazole ring, significantly expanding the structural diversity accessible from this scaffold. This development has facilitated the creation of compound libraries for high-throughput screening against various biological targets.
From a drug metabolism perspective, studies have shown that 2-Isopropyloxazole-5-carboxylic acid derivatives exhibit favorable metabolic stability profiles. The isopropyl group appears to protect against rapid oxidative metabolism while maintaining sufficient solubility through the carboxylic acid moiety. These properties make it particularly attractive for the design of orally bioavailable small molecule therapeutics.
Emerging applications in targeted protein degradation have also been reported. Researchers have successfully incorporated 2-Isopropyloxazole-5-carboxylic acid into proteolysis-targeting chimeras (PROTACs), where it serves as a linker element connecting target-binding and E3 ligase-recruiting moieties. The compound's rigidity and appropriate length have proven advantageous for maintaining proper ternary complex geometry.
Future research directions for 2-Isopropyloxazole-5-carboxylic acid include exploration of its potential in antibody-drug conjugates (ADCs) and as a fragment in fragment-based drug discovery. Preliminary data suggest that its balanced hydrophilicity/lipophilicity makes it suitable for these applications. Continued investigation of its structure-activity relationships will likely yield additional therapeutic opportunities in the coming years.
1268091-33-3 (2-Isopropyloxazole-5-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)